ethyl 1H-benzimidazol-2-ylacetate hydrochloride
Overview
Description
Ethyl 1H-benzimidazol-2-ylacetate hydrochloride, also known as ethyl benzimidazole, is a chemical compound with potential applications in various fields. It is provided to early discovery researchers as part of a collection of rare and unique chemicals . The linear formula of this compound is C11H12N2O2 .
Molecular Structure Analysis
The molecular formula of ethyl 1H-benzimidazol-2-ylacetate hydrochloride is C11H12N2O2 . The molecular weight of the base compound (without the hydrochloride) is 204.23 . When combined with hydrochloride, the molecular weight increases to 240.69 .Physical And Chemical Properties Analysis
The molecular formula of ethyl 1H-benzimidazol-2-ylacetate hydrochloride is C11H12N2O2 . The molecular weight of the base compound (without the hydrochloride) is 204.23 . When combined with hydrochloride, the molecular weight increases to 240.69 .Scientific Research Applications
Proteomics Research
This compound is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This field is integral to our understanding of cell biology and disease mechanisms.
Corrosion Inhibitors
Benzimidazole compounds, such as ethyl 1H-benzimidazol-2-ylacetate hydrochloride, are used as corrosion inhibitors . They protect metals from corrosion in extremely aggressive, corrosive acidic media such as 1 M HCl, 1 M HNO3, 1.5 M H2SO4, basic media, 0.1 M NaOH or salt solutions .
Analytical Chemistry
1H-benzo[d]imidazol-2-thiol derivatives are used in analytical chemistry to purify industrial wastewater from copper, mercury, and lead ions . They also protect metals from corrosion and are used to obtain means of protecting plants from pests in agriculture .
Synthesis of Functional Molecules
The compound is used in the synthesis of functional molecules . These heterocycles are key components to functional molecules that are used in a variety of everyday applications .
Therapeutic Potential
Imidazole containing compounds have a broad range of chemical and biological properties . They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Synthesis of Antitumor Activities
Ethyl 2-(1H-benzo[D]imidazol-2-yl)acetate is used in the synthesis of pyrazole, thiophene, pyridine, and coumarin derivatives with antitumor activities .
Safety and Hazards
Mechanism of Action
Mode of Action
It is known that benzimidazole derivatives, which include this compound, have a broad range of biological activities . They can exhibit antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Biochemical Pathways
Given the wide range of biological activities associated with benzimidazole derivatives, it can be inferred that this compound may interact with multiple biochemical pathways .
Result of Action
Given the broad range of biological activities associated with benzimidazole derivatives, it can be inferred that this compound may have diverse molecular and cellular effects .
properties
IUPAC Name |
ethyl 2-(1H-benzimidazol-2-yl)acetate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2.ClH/c1-2-15-11(14)7-10-12-8-5-3-4-6-9(8)13-10;/h3-6H,2,7H2,1H3,(H,12,13);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SPAVMDSRPWNZGS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=NC2=CC=CC=C2N1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 1H-benzimidazol-2-ylacetate hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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